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Compound of Interest
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Cat. No.: B1615274

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxymethyl acetate, a key organic compound, serves as a versatile reagent and
intermediate in various chemical syntheses. This guide provides a comprehensive overview of
its chemical identity, properties, synthesis, and applications, with a particular focus on its
relevance to pharmaceutical and chemical research.

Chemical Identity
o |[UPAC Name: methyl 2-methoxyacetate[1]
e CAS Number: 6290-49-9[1]

» Synonyms: Methyl methoxyacetate, Methoxyacetic acid methyl ester, Methyl a-
methoxyacetate[2]

Physicochemical and Spectroscopic Data

The following tables summarize the key physical, chemical, and spectroscopic properties of
methoxymethyl acetate.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C4H803 [1]
Molecular Weight 104.10 g/mol [1]
Appearance Clear, c-olo.rless to slightly 3]
brown liquid

Boiling Point 129-130 °C [3]
Density 1.051 g/mL at 25 °C [3]
Refractive Index n20/D 1.396 [3]
Flash Point 35 °C (96 °F) [31[4]
Water Solubility Soluble [3]
LogP -0.035 (estimated) [3]

Table 2: Spectroscopic Data

Technique Key Features Reference

5 4.60 - 4.80 (s, 2H, O-CH2-0),
1H NMR (CDCls) 53.50 - 4.50 (s, 3H, O-CH3), &  [5]
3.30 - 3.50 (s, 3H, O-CHs)

0 170-172 (C=0), 6 96-98 (O-
13C NMR (CDCIs) [5]
CH2-0), 4 55-58 (O-CHs)

Strong, broad absorption
IR (thin film) around 1740-1715 cm~1 (C=0 [6]
stretch)

Molecular ion peak at m/z 104.
Mass Spec (El) [6]
Key fragments at m/z 88, 43.

Synthesis of Methoxymethyl Acetate

Several synthetic routes to methoxymethyl acetate have been developed, each with its own
advantages and disadvantages. The choice of method often depends on the desired scale,
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purity requirements, and available starting materials.

Synthesis from Methylal and Formic Acid

This method provides a high-yield synthesis of methoxymethyl acetate under relatively mild

conditions.[7]

Experimental Protocol:

In a 200 mL stainless steel autoclave, add 35.2 g (0.46 mol) of methylal and 46.0 g (1.0 mol)
of formic acid.[7]

Add 0.4 g of p-toluenesulfonic acid as a catalyst.[7]

Seal the autoclave and heat the reaction mixture to 120°C for 6 hours. The pressure of the
system will be approximately 1 MPa.[7]

After the reaction is complete, cool the autoclave to room temperature.[7]

Remove the liquid from the reactor and analyze by gas chromatography to determine the
yield. The reported yield of methoxymethyl acetate is 85%.[7]

Other Synthetic Routes

Carbonylation of Dimethoxymethane (DMM): This industrial method involves the reaction of
DMM with carbon monoxide in the presence of a catalyst. A study using a sulfonic acid resin
catalyst reported a DMM conversion of 99.98% with a 50.66% selectivity for methoxymethyl
acetate at 393 K and 6.0 MPa.[8]

Esterification of Methoxyacetic Acid: Methoxyacetic acid can be esterified with methanol in
the presence of an acid catalyst to produce methoxymethyl acetate.

From Methyl Chloroacetate and Sodium Methoxide: This method involves the reaction of
methyl chloroacetate with sodium methoxide.[9]

Applications in Organic Synthesis
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Methoxymethyl acetate is a valuable intermediate in the synthesis of various organic
molecules, particularly in the pharmaceutical industry.

Precursor to the Methoxymethyl (MOM) Protecting
Group

A primary application of methoxymethyl acetate is as a precursor for the introduction of the
methoxymethyl (MOM) protecting group for alcohols. The MOM group is widely used to protect
hydroxyl functionalities during multi-step syntheses due to its stability under a range of
conditions and its ease of removal under acidic conditions.[5]

The formation of a MOM ether typically involves the reaction of an alcohol with a MOM-halide
(e.g., MOM-CI), which can be generated in situ from reagents like methoxymethyl acetate.
The general scheme for the protection of an alcohol with a MOM group is as follows:

Pharmaceutical and Agrochemical Intermediate

Methoxymethyl acetate is an important intermediate in the synthesis of pharmaceuticals, such
as Vitamin B6, and various agrochemicals.[9][10]

Visualization of Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key processes and
concepts related to methoxymethyl acetate.

Synthesis and Purification Workflow

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1615274?utm_src=pdf-body
https://www.benchchem.com/product/b1615274?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Spectroscopic_Data_of_Methoxymethyl_MeOCM_Analogues.pdf
https://www.benchchem.com/product/b1615274?utm_src=pdf-body
https://www.benchchem.com/product/b1615274?utm_src=pdf-body
https://patents.google.com/patent/CN104119228B/en
https://www.nbinno.com/pharmaceutical-intermediates/methyl-methoxyacetate-cas-6290-49-9-your-reliable-supplier-for-pharmaceutical-agrochemical-intermediates-jk
https://www.benchchem.com/product/b1615274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis

Purification

p-Toluenesulfonic
Acid

Methylal +
Formic Acid

Reaction in
Autoclave
(120°C, 6h)

Crude Methoxymethyl
Acetate

Pure Methoxymethyl
Acetate

p Fractional
Distillation

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of methoxymethyl acetate.

Synthetic Routes Overview
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Caption: Overview of common synthetic routes to methoxymethyl acetate.

Role as a MOM Group Precursor
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Caption: Logical relationship of methoxymethyl acetate as a precursor to the MOM protecting
group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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